Cas no 70241-10-0 (Physalin E)

• Product Name: Physalin E
• CAS No: 70241-10-0
• MF: C₂₈H₃₂O₁₁
• MW: 544.547089576721
• CID: 2030178
• PubChem ID: 13962952
• Update Time: 2025-04-21

Physalin E Chemical and Physical Properties

Names and Identifiers

• Physalin E
• 70241-10-0
• CHEBI:172737
• 5,14,16-trihydroxy-2,9,26-trimethyl-3,19,23,28-tetraoxaoctacyclo[16.9.1.118,27.01,5.02,24.08,17.09,14.021,26]nonacos-11-ene-4,10,22,29-tetrone

• Inchi： 1S/C28H32O11/c1-22-10-16-24(3)28-18(22)19(31)27(39-28,36-11-13(22)20(32)37-16)17-12(6-8-26(28,35)21(33)38-24)23(2)15(30)5-4-7-25(23,34)9-14(17)29/h4-5,12-14,16-18,29,34-35H,6-11H2,1-3H3
• InChI Key： YFLAVJCREXGADP-UHFFFAOYSA-N
• SMILES： O1C23C(C4C5(C)C(C(=O)OC(C5)C5(C)C14C(C(=O)O5)(CCC1C4(C(C=CCC4(CC(C21)O)O)=O)C)O)CO3)=O

Computed Properties

• Exact Mass: 544.19446183g/mol
• Monoisotopic Mass: 544.19446183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 0
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 166Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Physalins and derivatives